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Introduction

Sodium rhodizonate (NazCeOs), the disodium salt of rhodizonic acid, is a chemical compound
of significant interest in analytical chemistry and forensic science.[1] Its utility stems from its
ability to form intensely colored complexes with various metal ions, most notably lead (Pb?*),
making it an invaluable reagent for the detection of this toxic heavy metal.[2][3] This technical
guide provides a comprehensive overview of the chemical properties of sodium rhodizonate,
detailed experimental protocols for its use, and visualizations of key chemical processes.

Core Chemical Properties

Sodium rhodizonate is a versatile organic salt with distinct physical and chemical
characteristics. It typically appears as a green-gray to dark green or violet crystalline powder.[2]
[4] While stable when stored in a dry condition away from light, its aqueous solutions are
unstable and should be freshly prepared for optimal performance.[2][5]

Physicochemical Data

A summary of the key quantitative data for sodium rhodizonate and its parent acid, rhodizonic
acid, is presented in Table 1.
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Property Value Reference(s)
Chemical Formula CeNaz0s [2]

Molecular Weight 214.04 g/mol [2]

Melting Point >300 °C [2][4]

Green-gray to dark green or
Appearance _ _ [2][4]
violet crystalline powder

Soluble in water, slightly
Solubility soluble in sodium bicarbonate [6]

solution, insoluble in alcohol.

pKai (Rhodizonic Acid) 4.378 £ 0.009 at 25 °C [5]

pKaz (Rhodizonic Acid) 4.652 £0.014 at 25 °C [5]

Reactivity and Detection Mechanisms

The primary application of sodium rhodizonate is in the colorimetric detection of heavy
metals.[1] The underlying principle is the formation of colored precipitate complexes between
the rhodizonate dianion and metal cations.

Reaction with Lead lons

The reaction with lead ions is particularly noteworthy and is exploited in forensic science for the
detection of gunshot residue.[7] The color of the resulting lead-rhodizonate complex is pH-
dependent.[7] In a neutral to slightly acidic medium, a blue-violet complex is formed.[7] Under
more acidic conditions (pH = 2.8), a scarlet-red complex is observed.[7] This pH-dependent
color change provides a high degree of specificity for lead detection.

The general reaction can be represented as:
Pb%+(aq) + CeOe?~(aq) — PbCesOs(S)

The structure of the rhodizonate dianion is characterized by a delocalized electron system,
which contributes to the intense color of its metal complexes.[5]
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Experimental Protocols
Qualitative Detection of Lead (Sodium Rhodizonate Test)

This protocol outlines the widely used method for the qualitative detection of lead on a surface,
such as in gunshot residue analysis.

Reagents:

e Sodium Rhodizonate Solution (Saturated): Dissolve a small amount of sodium
rhodizonate in distilled water until a saturated solution the color of strong tea is formed. This
solution is unstable and should be prepared fresh.[8]

» Buffer Solution (pH 2.8): Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 100
mL of distilled water.[8]

e Hydrochloric Acid (5% v/v): Add 5 mL of concentrated hydrochloric acid to 95 mL of distilled
water.[8]

Procedure:

e The surface to be tested is sprayed with the freshly prepared saturated sodium rhodizonate
solution.

e The same area is then sprayed with the pH 2.8 buffer solution. The appearance of a pink to
red color indicates the possible presence of lead or other heavy metals.[7]

» To confirm the presence of lead, the area is then sprayed with 5% hydrochloric acid. If the
pink/red color transitions to a blue-violet color, the presence of lead is confirmed.[7] This final
color may fade, so observation should be prompt.

Visualizations
Logical Workflow for Lead Detection

The following diagram illustrates the decision-making process in the sodium rhodizonate test
for lead.
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Caption: Workflow for the qualitative detection of lead using sodium rhodizonate.

Reaction Pathway at Different pH

The diagram below illustrates the color changes of the lead-rhodizonate complex as a function
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of pH.
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Caption: pH-dependent colorimetric reactions of lead with sodium rhodizonate.

Stability and Storage
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Sodium rhodizonate is stable as a solid when kept in a cool, dry, and dark place.[2] However,
its aqueous solutions are known to be unstable, with a half-life that can be on the order of
hours, and should therefore be prepared fresh before use.[5] The stability of the aqueous
solution can be somewhat improved by preparing it in a tartrate buffer at a pH below 3.[7]

Conclusion

Sodium rhodizonate is a powerful analytical reagent with well-defined chemical properties that
make it highly effective for the detection of heavy metals, particularly lead. Its pH-dependent
colorimetric reactions provide a basis for sensitive and specific qualitative tests. For
researchers and professionals in fields requiring the detection of lead, a thorough
understanding of the chemistry and handling of sodium rhodizonate is essential for obtaining
accurate and reliable results. Further research into the quantitative aspects of its solubility and
the stability constants of its metal complexes would be beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147456#what-are-the-chemical-properties-of-sodium-
rhodizonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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